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Compound of Interest

Compound Name: 4-Fluoronicotinic acid

Cat. No.: B131589 Get Quote

4-Fluoronicotinic Acid: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the fundamental properties of 4-
Fluoronicotinic acid, a fluorinated derivative of nicotinic acid (Vitamin B3). While in-depth

experimental data and biological pathway information for the 4-fluoro isomer are limited in

publicly accessible literature, this document serves to consolidate the available information and

provide context based on related, more extensively studied isomers.

Core Physicochemical Data
The essential chemical identifiers and properties of 4-Fluoronicotinic acid are summarized

below.

Property Value Citation(s)

CAS Number 152126-33-5

Molecular Formula C₆H₄FNO₂

Molecular Weight 141.1 g/mol
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A detailed, peer-reviewed synthesis protocol specifically for 4-Fluoronicotinic acid is not

readily available in the current body of scientific literature. However, synthetic routes for the

related isomers, 5-Fluoronicotinic acid and 6-Fluoronicotinic acid, have been described. For

instance, the synthesis of 6-Fluoronicotinic acid can be achieved through the oxidation of 2-

fluoro-5-methylpyridine using potassium permanganate. A detailed experimental procedure for

the synthesis of 4-fluoropyridine, a related precursor, has also been documented.

Due to the lack of published research on the specific applications and biological activity of 4-
Fluoronicotinic acid, detailed experimental protocols involving this compound are not

available at this time.

Applications in Research and Drug Development
While specific applications for 4-Fluoronicotinic acid are not well-documented, the broader

class of fluorinated nicotinic acids has garnered significant interest in medicinal chemistry and

drug discovery. The introduction of a fluorine atom can modulate the physicochemical

properties of a molecule, such as its acidity, lipophilicity, and metabolic stability. These

modifications can lead to improved pharmacokinetic profiles and enhanced biological activity.

The isomers 5-Fluoronicotinic acid and 6-Fluoronicotinic acid serve as important building

blocks in the synthesis of pharmaceuticals and agrochemicals. For example, 5-Fluoronicotinic

acid is utilized in the development of novel therapeutic agents, particularly for neurological

disorders and cancer.

One of the most prominent applications of fluorinated nicotinic acids is in the field of Positron

Emission Tomography (PET) imaging. The radioisotope Fluorine-18 (¹⁸F) is often incorporated

into biomolecules to create imaging agents. Specifically, derivatives of 6-Fluoronicotinic acid,

such as 6-[¹⁸F]fluoronicotinic acid 2,3,5,6-tetrafluorophenyl ester ([¹⁸F]F-Py-TFP), are used as

prosthetic groups for the efficient labeling of peptides and other biomolecules. These labeled

molecules can then be used to visualize and study biological processes and diseases, such as

the expression of integrin αvβ3 in tumors or fatty acid binding protein 3. An automated

synthesis method for a ¹⁸F-labeled CXCR4 ligand using a derivative of 6-fluoronicotinic acid

has also been developed.

Biological Activity and Signaling Pathways
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There is currently no specific information available in the scientific literature regarding the

biological targets or the signaling pathways modulated by 4-Fluoronicotinic acid. The

pharmacological effects of the parent compound, nicotinic acid, are well-established, primarily

involving the reduction of blood triglycerides and LDL cholesterol, and the raising of HDL

cholesterol. It exerts its effects through various mechanisms, including the inhibition of

diacylglycerol O-acyltransferase 2 (DGAT2) and the modulation of apolipoprotein A1 levels. It is

plausible that fluorinated analogs may exhibit altered or novel pharmacological activities, but

further research is required to elucidate the specific biological role of the 4-fluoro isomer.

Conclusion
4-Fluoronicotinic acid remains a relatively uncharacterized compound within the family of

fluorinated nicotinic acids. While its fundamental properties are known, a significant opportunity

exists for further research to explore its synthesis, potential applications in drug discovery and

molecular imaging, and its specific biological activities. The extensive research on its 5- and 6-

fluoro isomers suggests that the 4-fluoro analog may also possess valuable properties for

medicinal chemistry and chemical biology.

Logical Relationship: Fluorinated Nicotinic Acids in
PET Imaging
The following diagram illustrates the general workflow for utilizing a fluorinated nicotinic acid

derivative in the development of a PET imaging agent.
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Caption: Workflow for developing PET tracers from fluorinated nicotinic acids.

To cite this document: BenchChem. [4-Fluoronicotinic acid CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131589#4-fluoronicotinic-acid-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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